Cas no 16045-92-4 (Butanedioic acid,2-chloro-)

• Product Name: Butanedioic acid,2-chloro-
• CAS No: 16045-92-4
• MF: C₄H₅ClO₄
• MW: 152.53310084343
• MDL: MFCD00004225
• CID: 196194
• PubChem ID: 27655
• Update Time: 2025-10-30

Butanedioic acid,2-chloro- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-chloro-
• Chlorosuccinic acid
• (+-)-Chlorbernsteinsaeure
• (+-)-Chlor-bernsteinsaeure
• (+-)-chlorosuccinic acid
• (+-)-chloro-succinic acid
• 2-Chlorosuccinic acid
• AC1L1DOA
• CCRIS 5678
• chlorobutanedioic acid
• D,L-chlorosuccinic acid
• D-Chlorosuccinic acid
• DSSTox_CID_1526
• EINECS 240-188-3
• Racemische Chlorbernsteinsaeure
• NS00021717
• CS-0164383
• (+/-) Chlorosuccinic Acid
• FT-0605208
• DTXCID101526
• Chlorbernsteinsaure
• TQP0734
• A904928
• BDBM85470
• FT-0637309
• CAS-16045-92-4
• UNII-E7056CM1PK
• CHEMBL3186215
• NCGC00257588-01
• BUTANEDIOIC ACID, 2-CHLORO-
• (R)-2-CHLOROSUCCINIC ACID
• 2-chlorosuccinic acid? (Tofacitinib Impurity pound(c)
• E7056CM1PK
• 617-41-4
• DTXSID7021526
• monochlorosuccinic acid
• FT-0605093
• 2-Chlorobutanedioic acid
• 2-Chlorosuccinic acid #
• CHLOROSUCCINICACID
• Chlorosuccinic acid, 96%
• CHEBI:90244
• AKOS015892891
• Q27162422
• Tox21_200034
• SCHEMBL640316
• Butanedioic acid, chloro-, (.+/-.)-
• J-009725
• 16045-92-4
• L-2-Chlorosuccinic acid, 3
• DB-043458
• DB-018118
• DB-050829
• (S)-2-chlorosuccinic acid
• 4198-33-8

• MDL： MFCD00004225
• Inchi： 1S/C4H5ClO4/c5-2(4(8)9)1-3(6)7/h2H,1H2,(H,6,7)(H,8,9)
• InChI Key： QEGKXSHUKXMDRW-UHFFFAOYSA-N
• SMILES： ClC(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 135.99275
• Monoisotopic Mass: 151.987636
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: -0.1

Experimental Properties

• Color/Form: Beige solid
• Density: 1.5077 (rough estimate)
• Melting Point: 150-153 °C(lit.)
• Boiling Point: 210.59°C (rough estimate)
• Flash Point: 96.4°C
• Refractive Index: 1.4100 (estimate)
• PSA: 54.37
• Solubility: Not determined

Butanedioic acid,2-chloro- Security Information

• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

Additional information on Butanedioic acid,2-chloro-

Butanedioic acid,2-chloro- (CAS No. 16045-92-4): A Key Intermediate in Modern Chemical Biology and Medicinal Chemistry

Butanedioic acid,2-chloro-, identified by its Chemical Abstracts Service (CAS) number 16045-92-4, is a versatile and highly valuable compound in the realms of chemical biology and medicinal chemistry. This heterocyclic derivative has garnered significant attention due to its unique structural properties and its role as a crucial intermediate in the synthesis of various pharmacologically active molecules. The presence of both a carboxylic acid group and a chlorine substituent on the butanedioic acid backbone imparts distinct reactivity, making it an indispensable tool for synthetic chemists.

The compound's molecular structure, characterized by a four-carbon chain with functional groups at positions 2 and 3, allows for diverse chemical transformations. These include nucleophilic substitution reactions, condensation reactions, and oxidation processes, which are pivotal in constructing complex organic molecules. In recent years, the demand for Butanedioic acid,2-chloro- has surged, driven by its applications in the development of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of Butanedioic acid,2-chloro- is its utility in the synthesis of bioactive heterocycles. Heterocyclic compounds are known for their broad spectrum of biological activities and are frequently encountered in natural products and pharmaceuticals. The chlorine atom at the second position enhances electrophilicity, facilitating reactions with nucleophiles such as amines, alcohols, and thiols. This property has been exploited to develop novel scaffolds for drug discovery efforts.

In the context of modern medicinal chemistry, Butanedioic acid,2-chloro- has been utilized as a precursor in the synthesis of small-molecule inhibitors targeting enzymes involved in metabolic pathways. For instance, researchers have leveraged its reactivity to develop inhibitors of acetyl-CoA carboxylase (ACC), an enzyme critical in fatty acid biosynthesis. Given the growing interest in modulating lipid metabolism for therapeutic purposes—such as in obesity and type 2 diabetes—this compound has become increasingly relevant.

The compound's role extends beyond drug development; it also serves as a key intermediate in materials science. Specifically, derivatives of Butanedioic acid,2-chloro- have been explored for their potential applications in polymer chemistry. The incorporation of these functional groups into polymer backbones can impart desirable properties such as enhanced solubility or biodegradability. These attributes are particularly valuable in developing sustainable materials for biomedical applications.

Recent advancements in synthetic methodologies have further highlighted the importance of Butanedioic acid,2-chloro-. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled more efficient and selective transformations of this intermediate. For example, palladium-catalyzed reactions have been employed to introduce aryl or vinyl groups at strategic positions within the molecule. Such modifications expand the chemical space available for designing novel bioactive compounds.

The compound's versatility is also evident in its application as a building block for peptidomimetics. Peptidomimetics are designed to mimic the biological activity of natural peptides while overcoming limitations such as poor bioavailability or susceptibility to enzymatic degradation. By incorporating functional groups derived from Butanedioic acid,2-chloro-, chemists can create molecules that interact with biological targets with high specificity.

In conclusion, Butanedioic acid,2-chloro- (CAS No. 16045-92-4) represents a cornerstone in synthetic chemistry with far-reaching implications across multiple disciplines. Its unique reactivity profile and structural features make it an invaluable asset for researchers engaged in drug discovery, materials science, and polymer chemistry. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play an even more pivotal role in shaping the future of chemical biology and medicinal chemistry.